Cas no 2580102-60-7 (rac-tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate)

• Product Name: rac-tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate
• CAS No: 2580102-60-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5968812
• PubChem ID: 165895526
• Update Time: 2025-06-08

rac-tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate
• EN300-27718597
• 2580102-60-7

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(18)16(4)12-9-10-7-5-6-8-11(10)13(12)17/h5-8,12-13,17H,9H2,1-4H3/t12-,13+/m1/s1
• InChI Key： XHXOBCKGXCQRNB-OLZOCXBDSA-N
• SMILES： O[C@H]1C2C=CC=CC=2C[C@H]1N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate

Professional Introduction to Rac-Tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate (CAS No. 2580102-60-7)

Rac-Tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2580102-60-7, represents a class of molecules that are being extensively studied for their potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, characterized by its racemic configuration and specific stereochemistry, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of Rac-Tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's binding affinity and metabolic stability. Additionally, the N-methylcarbamate moiety is a well-known pharmacophore that is frequently employed in the design of bioactive molecules due to its ability to modulate enzyme activity and receptor interactions.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1R,2S) designation indicates a specific arrangement of chiral centers, which can have profound implications for the compound's biological effects. Stereoisomers are known to exhibit vastly different pharmacological profiles, even when they share the same chemical formula. This phenomenon underscores the importance of understanding and controlling the stereochemistry of drug candidates during the development process.

In recent years, there has been a growing interest in exploring indane derivatives as potential therapeutic agents. Indanes, which are aromatic heterocycles consisting of a benzene ring fused to a cyclohexane ring, have shown promise in various pharmacological applications. The particular derivative mentioned here, featuring a hydroxyl group at the 1-position and a carbamate moiety at the 2-position, represents an innovative modification that could enhance its biological activity.

The racemic form of this compound is particularly noteworthy because it contains both enantiomers in equal proportions. While racemic mixtures are often used as starting points for further derivatization, there is also significant interest in developing enantiomerically pure forms of this molecule. The synthesis and characterization of such enantiomerically pure compounds can provide valuable insights into their mechanism of action and could lead to the development of more effective and selective drugs.

Recent advancements in synthetic chemistry have enabled researchers to access complex molecular architectures with greater ease and precision. Techniques such as asymmetric synthesis and chiral resolution have become indispensable tools for constructing enantiomerically pure compounds. These methods have been instrumental in the preparation of Rac-Tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate and similar derivatives, allowing for detailed structural elucidation and biological evaluation.

The biological activity of this compound has been the focus of numerous studies aimed at uncovering its potential therapeutic applications. Initial investigations suggest that it may exhibit properties relevant to various disease states, including neurological disorders and inflammatory conditions. The hydroxyl group at the 1-position and the carbamate moiety at the 2-position are particularly interesting from a pharmacological standpoint, as they could serve as interaction points with biological targets such as enzymes and receptors.

One area where this compound shows particular promise is in the treatment of neurological disorders. The indane scaffold is known to interact with certain neurotransmitter systems, making it a viable candidate for developing drugs that modulate neuronal function. Furthermore, the presence of chiral centers suggests that this molecule could exhibit stereoselective interactions with biological targets, which could be exploited to enhance its therapeutic efficacy while minimizing side effects.

Another potential application lies in the field of anti-inflammatory therapy. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are targeted by existing anti-inflammatory drugs. The unique structural features of Rac-Tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate make it an attractive candidate for developing novel anti-inflammatory agents that could offer improved efficacy and reduced toxicity compared to conventional therapies.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The construction of the indane core requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Additionally, the introduction of functional groups such as the hydroxyl group and the carbamate moiety demands precise control over reaction pathways to avoid unwanted side products.

In conclusion, Rac-Tert-butyl N-[(1R,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-N-methylcarbamate (CAS No. 2580102-60-7) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique stereochemistry, functional groups, and indane scaffold make it an intriguing candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and inflammatory conditions. As synthetic methodologies continue to evolve, it is likely that more derivatives will be synthesized and evaluated for their biological activity.